Cas no 6936-58-9 (1,3-Benzodioxol-5-ol,6-bromo-, 5-benzoate)

1,3-Benzodioxol-5-ol,6-bromo-, 5-benzoate structure
6936-58-9 structure
Product Name:1,3-Benzodioxol-5-ol,6-bromo-, 5-benzoate
CAS No:6936-58-9
MF:C14H9BrO4
MW:321.122863531113
CID:530252
PubChem ID:229151
Update Time:2025-04-19

1,3-Benzodioxol-5-ol,6-bromo-, 5-benzoate Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzodioxol-5-ol,6-bromo-, 5-benzoate
    • (6-bromo-1,3-benzodioxol-5-yl) benzoate
    • 5-Benzoyloxy-6-brom-benzo[1,3]dioxol
    • 5-benzoyloxy-6-bromo-benzo[1,3]dioxole
    • 6-bromo-1,3-benzodioxol-5-yl benzoate
    • AC1L5GR4
    • AC1Q60XT
    • AG-J-58312
    • AR-1H1031
    • CTK5C9513
    • NSC22580
    • DTXSID70281708
    • 6936-58-9
    • NSC-22580
    • Inchi: 1S/C14H9BrO4/c15-10-6-12-13(18-8-17-12)7-11(10)19-14(16)9-4-2-1-3-5-9/h1-7H,8H2
    • InChI Key: JEIDGPDHDMIOBQ-UHFFFAOYSA-N
    • SMILES: BrC1=CC2=C(C=C1OC(C1C=CC=CC=1)=O)OCO2

Computed Properties

  • Exact Mass: 319.96837
  • Monoisotopic Mass: 319.968
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • Density: 1.603
  • Boiling Point: 456.9°Cat760mmHg
  • Flash Point: 230.2°C
  • Refractive Index: 1.635
  • PSA: 44.76
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